![molecular formula C7H6N2O B1314163 1H-pyrrolo[2,3-b]pyridin-4-ol CAS No. 74420-02-3](/img/structure/B1314163.png)
1H-pyrrolo[2,3-b]pyridin-4-ol
Overview
Description
1H-pyrrolo[2,3-b]pyridin-4-ol is a heterocyclic compound with the empirical formula C7H6N2O . It is a solid substance .
Synthesis Analysis
There are several methods for the synthesis of 1H-pyrrolo[2,3-b]pyridin-4-ol and its derivatives. For instance, one study reported a series of 1H-pyrrolo[2,3-b]pyridine derivatives with potent activities against FGFR1, 2, and 3 .Molecular Structure Analysis
The molecular structure of 1H-pyrrolo[2,3-b]pyridin-4-ol consists of a pyrrole ring fused with a pyridine ring . The SMILES string representation isOc1ccnc2[nH]ccc12 . Physical And Chemical Properties Analysis
1H-pyrrolo[2,3-b]pyridin-4-ol is a solid substance . Its molecular weight is 134.14 .Scientific Research Applications
Drug Discovery
“4-Hydroxy-7-azaindole” serves as a significant building block in drug discovery due to its potent medicinal properties. Researchers are actively exploring synthetic techniques for functionalizing 7-azaindoles to create pharmacophores for various therapeutic targets .
Acid Fluorescent Sensor
This compound has been utilized as a high-performance polyazaindole, acting as a novel acid fluorescent sensor with a tunable intramolecular charge transfer (ICT) effect .
Rho Kinase Inhibitors
It is used in the design and synthesis of potent and selective azaindole-based Rho kinase (ROCK) inhibitors, which have implications in treating disorders associated with ROCK activity .
High-Performance Polymers
“4-Hydroxy-7-azaindole” is a precursor in synthesizing high-performance polyazaindoles through catalyst-free nucleophilic substitution polycondensation, leading to polymers with good thermal stability and solubility .
Antiproliferative Agents
A new series of SRC inhibitors based on the 7-azaindole core have been designed and synthesized, showing promising antiproliferative activities, which could be beneficial in cancer research .
Antioxidant Activities
The same series of SRC inhibitors have also been evaluated for their antioxidant activities, indicating potential use in combating oxidative stress-related diseases .
Mechanism of Action
Target of Action
The primary target of 4-Hydroxy-7-azaindole, also known as 1H-pyrrolo[2,3-b]pyridin-4-ol, is the Tyrosine Protein Kinase SRC . This kinase plays a crucial role in regulating cellular processes such as proliferation, differentiation, survival, and migration . The compound has also been used as a reactant in the design and synthesis of potent and selective azaindole-based Rho kinase (ROCK) inhibitors .
Mode of Action
4-Hydroxy-7-azaindole interacts with its target by docking into the purine binding site . It engages with the first hydrophobic pocket opposite the gatekeeper that exists in both the active and inactive shape by adding a first aromatic ring . This interaction leads to the inhibition of the kinase, thereby affecting the downstream cellular processes.
Biochemical Pathways
The inhibition of Tyrosine Protein Kinase SRC by 4-Hydroxy-7-azaindole affects various biochemical pathways. It impacts the signaling pathways that regulate cellular processes such as proliferation, differentiation, survival, and migration . The compound’s action as a Rho kinase (ROCK) inhibitor also influences the Rho/ROCK pathway, which plays a significant role in various cellular functions, including cell shape, motility, and division .
Result of Action
The result of 4-Hydroxy-7-azaindole’s action is the inhibition of its target kinases, leading to the modulation of the associated cellular processes. For instance, it has shown effective inhibitory concentration (IC 50) on Hela cells 16.96 µM/ml and 14.12 and 12.69 µM/ml on MCF-7 and MDA MB-231, respectively . This suggests that the compound could be used as a potential DDX3 inhibitor .
Safety and Hazards
properties
IUPAC Name |
1,7-dihydropyrrolo[2,3-b]pyridin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2O/c10-6-2-4-9-7-5(6)1-3-8-7/h1-4H,(H2,8,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IXIGMDXJXKDZOF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC2=C1C(=O)C=CN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90505539 |
Source
|
| Record name | 1,7-Dihydro-4H-pyrrolo[2,3-b]pyridin-4-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90505539 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
134.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
74420-02-3, 1076197-59-5 |
Source
|
| Record name | 1H-Pyrrolo[2,3-b]pyridin-4-ol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=74420-02-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,7-Dihydro-4H-pyrrolo[2,3-b]pyridin-4-one | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1076197-59-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,7-Dihydro-4H-pyrrolo[2,3-b]pyridin-4-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90505539 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the structural characterization of 1H-pyrrolo[2,3-b]pyridin-4-ol?
A1: 1H-pyrrolo[2,3-b]pyridin-4-ol, also known as 1,7-dideazahypoxanthine, is a heterocyclic compound. While the provided abstracts do not contain specific spectroscopic data, its molecular formula is C7H6N2O and its molecular weight is 134.14 g/mol [, ].
Q2: Are there any reported applications of 1H-pyrrolo[2,3-b]pyridin-4-ol derivatives in material science?
A2: Yes, research suggests that incorporating 1H-pyrrolo[2,3-b]pyridin-4-ol (specifically, a polyazaindole derivative) into polymers can lead to materials with interesting fluorescent properties. These materials exhibit a tunable Intramolecular Charge Transfer (ICT) effect and show potential as acid fluorescent sensors [, ].
Q3: What is the historical context of 1H-pyrrolo[2,3-b]pyridin-4-ol research?
A3: While the provided abstracts don't delve into the complete historical context, they highlight a key milestone: the successful synthesis of both 1H-pyrrolo[2,3-b]pyridin-4-ol (1,7-dideazahypoxanthine) and its analog 4-amino-1H-pyrrolo[2,3-b]pyridine (1,7-dideazaadenine) [, ]. This synthesis paved the way for further research into the properties and potential applications of these compounds.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
